Cas no 898756-86-0 ([4-(azetidin-1-ylmethyl)phenyl]-[4-(trifluoromethyl)phenyl]methanone)

[4-(azetidin-1-ylmethyl)phenyl]-[4-(trifluoromethyl)phenyl]methanone structure
898756-86-0 structure
Product Name:[4-(azetidin-1-ylmethyl)phenyl]-[4-(trifluoromethyl)phenyl]methanone
CAS No:898756-86-0
MF:C18H16F3NO
MW:319.320955276489
MDL:MFCD03841586
CID:1945228
PubChem ID:24724417
Update Time:2025-04-21

[4-(azetidin-1-ylmethyl)phenyl]-[4-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • [4-(azetidin-1-ylmethyl)phenyl]-[4-(trifluoromethyl)phenyl]methanone
    • AG-H-63929
    • 4-AZETIDIN-1-YLMETHYL-4'-TRIFLUOROMETHYLBENZOPHENONE
    • CTK5G4080
    • 4-azetidinomethyl-4'-trifluoromethylbenzophenone
    • SB52080
    • AKOS016020241
    • (4-(Azetidin-1-ylmethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone
    • 898756-86-0
    • {4-[(Azetidin-1-yl)methyl]phenyl}[4-(trifluoromethyl)phenyl]methanone
    • 1-({4-[4-(TRIFLUOROMETHYL)BENZOYL]PHENYL}METHYL)AZETIDINE
    • [4-(1-Azetidinylmethyl)phenyl][4-(trifluoromethyl)phenyl]methanone
    • MFCD03841586
    • DTXSID30642816
    • MDL： MFCD03841586
    • Inchi： 1S/C18H16F3NO/c19-18(20,21)16-8-6-15(7-9-16)17(23)14-4-2-13(3-5-14)12-22-10-1-11-22/h2-9H,1,10-12H2
    • InChI Key： GOMYSXORGHLJOG-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(=CC=1)C(C1C=CC(=CC=1)CN1CCC1)=O)(F)F

Computed Properties

  • Exact Mass: 319.11800
  • Monoisotopic Mass: 319.11839862Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 4.08000

[4-(azetidin-1-ylmethyl)phenyl]-[4-(trifluoromethyl)phenyl]methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM284249-1g
(4-(Azetidin-1-ylmethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone
 898756-86-0 95%
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 $409 2021-06-09
Chemenu
CM284249-5g
(4-(Azetidin-1-ylmethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone
 898756-86-0 95%
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Chemenu
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(4-(Azetidin-1-ylmethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone
 898756-86-0 95%
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 $450 2023-03-07
abcr
AB364430-1 g
4-Azetidinomethyl-4'-trifluoromethylbenzophenone, 97%; .
 898756-86-0 97%
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 €932.90 2023-07-19
abcr
AB364430-1g
4-Azetidinomethyl-4'-trifluoromethylbenzophenone, 97%; .
 898756-86-0 97%
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abcr
AB364430-2g
4-Azetidinomethyl-4'-trifluoromethylbenzophenone, 97%; .
 898756-86-0 97%
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abcr
AB364430-2 g
4-Azetidinomethyl-4'-trifluoromethylbenzophenone, 97%; .
 898756-86-0 97%
2 g
 €1,677.00 2023-07-19
Crysdot LLC
CD11024389-1g
(4-(Azetidin-1-ylmethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone
 898756-86-0 95+%
1g
 $433 2024-07-19
Crysdot LLC
CD11024389-5g
(4-(Azetidin-1-ylmethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone
 898756-86-0 95+%
5g
 $1401 2024-07-19
A2B Chem LLC
AD11379-1g
(4-(Azetidin-1-ylmethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone
 898756-86-0 97%
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 $644.00 2024-04-19

[4-(azetidin-1-ylmethyl)phenyl]-[4-(trifluoromethyl)phenyl]methanone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:898756-86-0)[4-(azetidin-1-ylmethyl)phenyl]-[4-(trifluoromethyl)phenyl]methanone
Order Number:A1187999
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:05
Price ($):393.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:898756-86-0)[4-(azetidin-1-ylmethyl)phenyl]-[4-(trifluoromethyl)phenyl]methanone
A1187999
Purity:99%
Quantity:1g
Price ($):393.0
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